4-(benzyloxy)-N-[(1E)-8-methoxy-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinolin-1-ylidene]aniline

• Molecular Formula: C26H24N2O2S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 8-methoxy-4,4-dimethyl-N-(4-phenylmethoxyphenyl)-5H-dithiolo[3,4-c]quinolin-1-imine
• InChI: InChI=1S/C26H24N2O2S2/c1-26(2)24-23(21-15-20(29-3)13-14-22(21)28-26)25(32-31-24)27-18-9-11-19(12-10-18)30-16-17-7-5-4-6-8-17/h4-15,28H,16H2,1-3H3
• InChI Key: YVAZXKGYPBKZPO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=C(N1)C=CC(=C3)OC)C(=NC4=CC=C(C=C4)OCC5=CC=CC=C5)SS2)C

Description

(1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE is a complex organic compound with a unique structure that includes a quinoline core, methoxy and benzyloxy substituents, and a dithiolo ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE typically involves multiple steps, starting from commercially available precursors. The key steps include the formation of the quinoline core, introduction of the methoxy and benzyloxy groups, and the construction of the dithiolo ring. Common reagents used in these steps include various halogenating agents, organometallic reagents, and sulfur sources. The reaction conditions often involve elevated temperatures and the use of inert atmospheres to prevent oxidation.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and improved scalability. Additionally, the use of green chemistry principles, such as solvent recycling and the use of less hazardous reagents, would be important considerations in an industrial setting.

Chemical Reactions Analysis

Types of Reactions

(1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.

Reduction: Reduction reactions can lead to the formation of thiols or other reduced sulfur-containing species.

Substitution: The benzyloxy and methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as alkoxides or amines for substitution reactions. The reaction conditions typically involve the use of organic solvents and controlled temperatures to ensure selective and efficient transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly those with potential pharmaceutical applications.

Biology: Its unique structure may allow it to interact with biological targets, making it a candidate for drug discovery and development.

Medicine: The compound could be investigated for its potential therapeutic effects, such as antimicrobial or anticancer activity.

Industry: It may be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism by which (1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE exerts its effects is likely related to its ability to interact with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s structure allows it to form specific interactions with these targets, potentially leading to modulation of their activity and subsequent biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE include other quinoline derivatives and compounds with dithiolo rings. Examples include:

Quinoline: A basic structure found in many biologically active compounds.

Dithioloquinoline: Compounds with similar dithiolo ring structures.

Uniqueness

The uniqueness of (1E)-N-[4-(BENZYLOXY)PHENYL]-8-METHOXY-4,4-DIMETHYL-1H,4H,5H-[1,2]DITHIOLO[3,4-C]QUINOLIN-1-IMINE lies in its specific combination of functional groups and structural features